molecular formula C9H11NO2 B1277802 2-Amino-5-ethylbenzoic acid CAS No. 2475-82-3

2-Amino-5-ethylbenzoic acid

Cat. No. B1277802
CAS RN: 2475-82-3
M. Wt: 165.19 g/mol
InChI Key: IGDCBHSYVIAATO-UHFFFAOYSA-N
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Description

2-Amino-5-ethylbenzoic acid is an organic compound with the molecular formula C9H11NO2 and a molecular weight of 165.19 .


Molecular Structure Analysis

The IUPAC name for 2-Amino-5-ethylbenzoic acid is the same as its common name . Its InChI code is 1S/C9H11NO2/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2,10H2,1H3,(H,11,12) .


Physical And Chemical Properties Analysis

2-Amino-5-ethylbenzoic acid is a powder that is stored at room temperature . It has a melting point of 126-129 degrees Celsius .

Scientific Research Applications

Pharmacology: Drug Development and Synthesis

2-Amino-5-ethylbenzoic acid serves as a building block in the synthesis of various pharmaceutical compounds. Its structure is often incorporated into molecules designed to interact with biological systems, potentially leading to the development of new medications . The compound’s ability to donate an amino group makes it a valuable precursor in the synthesis of amide bonds, which are prevalent in many drug molecules.

Biochemistry: Enzyme and Hormone Research

In biochemistry, 2-Amino-5-ethylbenzoic acid is used to study enzyme kinetics and hormone interactions. It can act as an analog or inhibitor for enzymes that interact with similar substrates, helping to elucidate their mechanisms . This compound’s interactions with enzymes can also shed light on metabolic pathways and hormone regulation.

Medical Research: Biomarker Discovery

Researchers utilize 2-Amino-5-ethylbenzoic acid in the search for new biomarkers for diseases. Its presence and modifications in biological samples can indicate specific disease states or the efficacy of treatments . This application is crucial for early diagnosis and personalized medicine.

Industrial Chemistry: Material Science

In industrial applications, 2-Amino-5-ethylbenzoic acid is involved in the synthesis of polymers and resins. Its aromatic structure can contribute to the thermal stability and mechanical strength of materials, making it a component in the production of high-performance plastics .

Environmental Science: Pollution Remediation

This compound is studied for its role in environmental remediation. Researchers investigate its degradation products and their impact on ecosystems to develop methods for cleaning up chemical spills and industrial waste . Understanding its environmental behavior is key to mitigating pollution.

Agricultural Science: Plant Growth and Protection

In agricultural science, 2-Amino-5-ethylbenzoic acid is explored for its potential as a biostimulant. It may influence plant growth, stress response, and protection against pathogens. Its role in the synthesis of plant hormones or defense compounds is of particular interest for increasing crop yields and resilience .

Safety and Hazards

The safety information for 2-Amino-5-ethylbenzoic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .

properties

IUPAC Name

2-amino-5-ethylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO2/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2,10H2,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGDCBHSYVIAATO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=C(C=C1)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20428904
Record name 2-amino-5-ethylbenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20428904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-5-ethylbenzoic acid

CAS RN

2475-82-3
Record name 2-amino-5-ethylbenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20428904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-amino-5-ethylbenzoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

The title compound is prepared by treating 24.7 g (0.141 mol) 5-ethyl-1H-indole-2,3-dione (Example 49a) with 40 ml of 30% H2O2 in 226 ml 5% sodium hydroxide solution following a procedure given by A. Baruffini et. al. in II Farmaco, Ed. Sc., 23, 3 (1968). mp: 128-129° C. (Lit.: 126° C.); MS: 166 (M++1); HPLC: tret=7.00 min (Grad 1).
Quantity
24.7 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
226 mL
Type
solvent
Reaction Step One
[Compound]
Name
II
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A mixture of Example 1B (11.7 g, 66.9 mmol) in 1M NaOH (300 mL) was treated dropwise with 30% aqueous hydrogen peroxide (300 mL), heated to 50° C. for 30 minutes, cooled to room temperature, and filtered. The filtrate was adjusted to pH 4 with concentrated HCl, cooled to 4° C., and filtered. The filter cake was dried under vacuum to provide the desired product (4.46 g). MS (ESI(−)) m/e 164 (M−H)−.
Quantity
11.7 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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